Tert-butyl N-[4-(hydroxymethyl)-2-oxooxolan-3-yl]carbamate

• IUPAC Name: tert-butyl N-[4-(hydroxymethyl)-2-oxooxolan-3-yl]carbamate
• InChI: InChI=1S/C10H17NO5/c1-10(2,3)16-9(14)11-7-6(4-12)5-15-8(7)13/h6-7,12H,4-5H2,1-3H3,(H,11,14)
• InChI Key: QZMBKIDSHLSESH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1C(COC1=O)CO
• Molecular Formula: C10H17NO5
• Molecular Weight: 231.25 g/mol
• CAS No.: 2411194-43-7

Description

“Tert-butyl N-[4-(hydroxymethyl)-2-oxooxolan-3-yl]carbamate” is a chemical compound with the molecular weight of 231.29. Its IUPAC name is tert-butyl ((4-(hydroxymethyl)tetrahydrofuran-2-yl)methyl)carbamate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-9-4-8(6-13)7-15-9/h8-9,13H,4-7H2,1-3H3,(H,12,14). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 231.29. Other physical and chemical properties such as boiling point, density, storage conditions, and solubility are not available in the retrieved sources for this specific compound.

Safety and Hazards

The compound is associated with a GHS07 pictogram, indicating that it may cause certain health hazards. The specific hazard statements and precautionary statements are not provided in the retrieved sources.

Biochemical Analysis

Biochemical Properties

It is predicted to interact with various enzymes, proteins, and other biomolecules

Cellular Effects

It is hypothesized that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed to exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is hypothesized that the effects of this compound may change over time, potentially involving issues of stability, degradation, and long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of Tert-butyl N-[4-(hydroxymethyl)-2-oxooxolan-3-yl]carbamate at different dosages in animal models have not been extensively studied. It is possible that the effects of this compound may vary with dosage, potentially involving threshold effects, as well as toxic or adverse effects at high doses .

Metabolic Pathways

It is hypothesized that this compound may interact with various enzymes or cofactors, and may influence metabolic flux or metabolite levels .

Transport and Distribution

It is hypothesized that this compound may interact with various transporters or binding proteins, and may influence its localization or accumulation .

Subcellular Localization

It is hypothesized that this compound may be directed to specific compartments or organelles by targeting signals or post-translational modifications .